5-(4-chlorophenyl)-2-methyl-N-(3,4,5-trimethoxyphenyl)furan-3-carboxamide

• Molecular Formula: C21H20ClNO5
• Molecular Weight: 401.8 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-2-methyl-N-(3,4,5-trimethoxyphenyl)furan-3-carboxamide
• InChI: InChI=1S/C21H20ClNO5/c1-12-16(11-17(28-12)13-5-7-14(22)8-6-13)21(24)23-15-9-18(25-2)20(27-4)19(10-15)26-3/h5-11H,1-4H3,(H,23,24)
• InChI Key: BALGXDDTYADEIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC=C(C=C2)Cl)C(=O)NC3=CC(=C(C(=C3)OC)OC)OC

Description

5-(4-chlorophenyl)-2-methyl-N-(3,4,5-trimethoxyphenyl)furan-3-carboxamide is a heterocyclic compound that belongs to the furan family. Heterocyclic compounds are widely used in various fields, including biology, industry, and chemistry, due to their diverse chemical properties and biological activities .

Chemical Reactions Analysis

5-(4-chlorophenyl)-2-methyl-N-(3,4,5-trimethoxyphenyl)furan-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

. They are also used as fungicides, herbicides, and antioxidant agents.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-2-methyl-N-(3,4,5-trimethoxyphenyl)furan-3-carboxamide is not well-understood. furan derivatives are known to interact with various molecular targets and pathways, including enzymes, coenzymes, nucleic acids, and proteins . These interactions can lead to various biological effects, such as antimicrobial and CNS activities.

Comparison with Similar Compounds

Similar compounds to 5-(4-chlorophenyl)-2-methyl-N-(3,4,5-trimethoxyphenyl)furan-3-carboxamide include other furan derivatives, such as:

• 5-(4-chlorophenyl)-furan-2-yl-(piperazin-1-yl)-methadone
• 5-(4-butylphenyl)-furan-2-yl-(4-cyclohexylpiperazin-1-yl)-methadone

These compounds share the furan ring structure but differ in their substituents, which can lead to different chemical and biological properties.